1-(cyclopropylmethyl)-1H-benzotriazol-5-ol

• Molecular Formula: C10H11N3O
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)benzotriazol-5-ol
• InChI: InChI=1S/C10H11N3O/c14-8-3-4-10-9(5-8)11-12-13(10)6-7-1-2-7/h3-5,7,14H,1-2,6H2
• InChI Key: MMIIFIZYZOACNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C3=C(C=C(C=C3)O)N=N2

Description

1-(cyclopropylmethyl)-1H-benzotriazol-5-ol is a useful research compound. Its molecular formula is C10H11N3O and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(Cyclopropylmethyl)-5-methoxy-1H-benzotriazole (8-3, 11.0 g, 54.1 mmol) was dissolved in dichloromethane (200 mL) and cooled to 0° C. The mixture was treated with boron tribromide (108 mL, 1 M dichloromethane solution, 108 mmol, 2 equiv) and warmed to ambient temperature. After stirring for 3 hours, the mixture was treated with sodium bicarbonate over 1 hour (˜100 mL, aqueous saturated) and the mixture was stirred for an additional 14 hours. The mixture was neutralized to pH<5 with 12 N aqueous hydrochloric acid dropwise and the mixture was extracted with dichloromethane containing 10% methanol (4×750 mL). The combined organic extracts were dried with sodium sulfate, filtered and concentrated in vacuo, providing the titled compound 9-1.